Cas no 126264-03-7 (1-(1S)-1,3-dicarboxypropyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate)
1-(1S)-1,3-dicarboxypropyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(4,5-dimethyl-3-oxido-imidazol-3-ium-1-yl)pentanedioic acid
- (S)-1-(1,3-dicarboxypropyl)-4,5-dimethyl-1H-imidazole 3-oxide
- 1-[(1S)-1,3-dicarboxypropyl]-4,5-dimethyl-1H-imidazol-3-ium-3-olate
- Pentanedioic acid, 2-(4,5-dimethyl-3-oxido-1H-imidazol-1-yl)-, (S)- (9CI)
- 1-(1S)-1,3-dicarboxypropyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate
-
- MDL: MFCD09844031
- Inchi: 1S/C10H14N2O5/c1-6-7(2)12(17)5-11(6)8(10(15)16)3-4-9(13)14/h5,8H,3-4H2,1-2H3,(H,13,14)(H,15,16)/t8-/m0/s1
- InChI Key: PZJYMLLADNBEON-QMMMGPOBSA-N
- SMILES: C(O)(=O)[C@@H](N1C=[N+]([O-])C(C)=C1C)CCC(O)=O
1-(1S)-1,3-dicarboxypropyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| OTAVAchemicals | 1089846-100MG |
1-[(1S)-1,3-dicarboxypropyl]-4,5-dimethyl-1H-imidazol-3-ium-3-olate |
126264-03-7 | 95% | 100MG |
$175 | 2023-07-04 | |
| OTAVAchemicals | 1089846-250MG |
1-[(1S)-1,3-dicarboxypropyl]-4,5-dimethyl-1H-imidazol-3-ium-3-olate |
126264-03-7 | 95% | 250MG |
$200 | 2023-07-04 | |
| OTAVAchemicals | 1089846-500MG |
1-[(1S)-1,3-dicarboxypropyl]-4,5-dimethyl-1H-imidazol-3-ium-3-olate |
126264-03-7 | 95% | 500MG |
$250 | 2023-07-04 | |
| OTAVAchemicals | 1089846-1G |
1-[(1S)-1,3-dicarboxypropyl]-4,5-dimethyl-1H-imidazol-3-ium-3-olate |
126264-03-7 | 95% | 1G |
$300 | 2023-07-04 | |
| Enamine | EN300-186657-1g |
1-[(1S)-1,3-dicarboxypropyl]-4,5-dimethyl-1H-imidazol-3-ium-3-olate |
126264-03-7 | 1g |
$1872.0 | 2023-09-18 | ||
| Enamine | EN300-186657-5g |
1-[(1S)-1,3-dicarboxypropyl]-4,5-dimethyl-1H-imidazol-3-ium-3-olate |
126264-03-7 | 5g |
$5429.0 | 2023-09-18 | ||
| Enamine | EN300-186657-10g |
1-[(1S)-1,3-dicarboxypropyl]-4,5-dimethyl-1H-imidazol-3-ium-3-olate |
126264-03-7 | 10g |
$8049.0 | 2023-09-18 | ||
| Enamine | EN300-186657-0.05g |
1-[(1S)-1,3-dicarboxypropyl]-4,5-dimethyl-1H-imidazol-3-ium-3-olate |
126264-03-7 | 0.05g |
$497.0 | 2023-09-18 | ||
| Enamine | EN300-186657-0.1g |
1-[(1S)-1,3-dicarboxypropyl]-4,5-dimethyl-1H-imidazol-3-ium-3-olate |
126264-03-7 | 0.1g |
$649.0 | 2023-09-18 | ||
| Enamine | EN300-186657-0.25g |
1-[(1S)-1,3-dicarboxypropyl]-4,5-dimethyl-1H-imidazol-3-ium-3-olate |
126264-03-7 | 0.25g |
$926.0 | 2023-09-18 |
1-(1S)-1,3-dicarboxypropyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 1-(1S)-1,3-dicarboxypropyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate
Research Brief on 1-(1S)-1,3-dicarboxypropyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate (CAS: 126264-03-7)
The compound 1-(1S)-1,3-dicarboxypropyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate (CAS: 126264-03-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazolium-olate structure, has shown promising potential in various therapeutic applications, particularly in the modulation of oxidative stress pathways and enzyme inhibition. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing valuable insights into its mechanism of action and potential clinical applications.
One of the key areas of investigation has been the role of this compound in the inhibition of specific enzymes involved in inflammatory and neurodegenerative diseases. Researchers have demonstrated that 1-(1S)-1,3-dicarboxypropyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate exhibits potent inhibitory effects on enzymes such as xanthine oxidase and myeloperoxidase, which are critical in the production of reactive oxygen species (ROS). These findings suggest its potential as a therapeutic agent for conditions like gout, atherosclerosis, and Alzheimer's disease, where oxidative stress plays a central role.
In addition to its enzyme inhibitory properties, recent studies have explored the compound's stability and bioavailability. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and confirm its purity. Furthermore, in vitro and in vivo studies have highlighted its favorable pharmacokinetic profile, with good absorption and minimal toxicity at therapeutic doses. These attributes make it a promising candidate for further drug development.
Another noteworthy aspect of this research is the exploration of synthetic routes to produce 1-(1S)-1,3-dicarboxypropyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate with high yield and purity. Recent advancements in organic synthesis have enabled more efficient and scalable production methods, which are crucial for its potential commercialization. Researchers have also investigated its derivatives to optimize biological activity and reduce potential side effects, paving the way for next-generation therapeutics.
In conclusion, the compound 1-(1S)-1,3-dicarboxypropyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate (CAS: 126264-03-7) represents a significant area of interest in chemical biology and pharmaceutical research. Its unique properties, including enzyme inhibition and oxidative stress modulation, coupled with its favorable pharmacokinetic profile, position it as a promising candidate for therapeutic development. Ongoing research is expected to further elucidate its mechanisms and expand its applications in treating a range of diseases.
126264-03-7 (1-(1S)-1,3-dicarboxypropyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)